N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
Brand Name:
Vulcanchem
CAS No.:
354989-77-8
VCID:
VC0494342
InChI:
InChI=1S/C16H17N5O3S/c1-9-15(21(23)24)10(2)20(19-9)8-14(22)18-16-12(7-17)11-5-3-4-6-13(11)25-16/h3-6,8H2,1-2H3,(H,18,22)
SMILES:
CC1=C(C(=NN1CC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C)[N+](=O)[O-]
Molecular Formula:
C16H17N5O3S
Molecular Weight:
359.4g/mol
N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide
CAS No.: 354989-77-8
Main Products
VCID: VC0494342
Molecular Formula: C16H17N5O3S
Molecular Weight: 359.4g/mol
CAS No. | 354989-77-8 |
---|---|
Product Name | N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-{4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}acetamide |
Molecular Formula | C16H17N5O3S |
Molecular Weight | 359.4g/mol |
IUPAC Name | N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide |
Standard InChI | InChI=1S/C16H17N5O3S/c1-9-15(21(23)24)10(2)20(19-9)8-14(22)18-16-12(7-17)11-5-3-4-6-13(11)25-16/h3-6,8H2,1-2H3,(H,18,22) |
Standard InChIKey | MAMBWVDSHNYAGJ-UHFFFAOYSA-N |
SMILES | CC1=C(C(=NN1CC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C)[N+](=O)[O-] |
Canonical SMILES | CC1=C(C(=NN1CC(=O)NC2=C(C3=C(S2)CCCC3)C#N)C)[N+](=O)[O-] |
PubChem Compound | 1082057 |
Last Modified | Nov 11 2021 |
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